Cas no 1258538-09-8 ((But-3-yn-1-yl)(methyl)amine hydrochloride)

• Product Name: (But-3-yn-1-yl)(methyl)amine hydrochloride
• CAS No: 1258538-09-8
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 4582760
• PubChem ID: 137698663
• Update Time: 2025-06-20

(But-3-yn-1-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (but-3-yn-1-yl)(methyl)amine hydrochloride
• 3-Butyn-1-amine, N-methyl-, hydrochloride (1:1)
• 1258538-09-8
• Z3270794267
• N-methylbut-3-yn-1-amine;hydrochloride
• G58757
• EN300-1725626
• N-methyl-3-butyn-1-amine hydrochloride
• 3-Butyn-1-amine,N-methyl-,hydrochloride(1:1)
• DB-159714
• (But-3-yn-1-yl)(methyl)amine hydrochloride

• Inchi： 1S/C5H9N.ClH/c1-3-4-5-6-2;/h1,6H,4-5H2,2H3;1H
• InChI Key： CEABNRAKWSJJFA-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCC#C

Computed Properties

• Exact Mass: 119.0501770 g/mol
• Monoisotopic Mass: 119.0501770 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 57.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 119.59

Additional information on (But-3-yn-1-yl)(methyl)amine hydrochloride

Introduction to (But-3-yn-1-yl)(methyl)amine hydrochloride (CAS No. 1258538-09-8)

(But-3-yn-1-yl)(methyl)amine hydrochloride, with the CAS number 1258538-09-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amine derivatives and features a unique structure that includes a propargyl group and a methylamine moiety, both of which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of (But-3-yn-1-yl)(methyl)amine hydrochloride consists of a propargyl group (C₃H₃N) attached to a methylamine unit (CH₃NH₂), with the entire molecule salted with hydrochloric acid. This configuration imparts both reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of the triple bond in the propargyl group allows for various functionalization reactions, such as Sonogashira coupling, which is widely used in constructing complex organic molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing propargyl groups due to their ability to interact with biological targets in unique ways. Research has indicated that propargylamines can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The methylamine moiety further enhances the compound's versatility by enabling interactions with various enzymatic systems.

One of the most compelling aspects of (But-3-yn-1-yl)(methyl)amine hydrochloride is its role as a building block in drug discovery. Its structural features make it an ideal candidate for modifying existing drug scaffolds or designing novel molecules with improved pharmacokinetic profiles. For instance, studies have shown that incorporating propargyl groups into therapeutic agents can enhance their binding affinity to target proteins, leading to more effective treatment outcomes.

The hydrochloride salt form of this compound ensures better solubility in aqueous solutions, which is crucial for pharmaceutical applications. This solubility profile facilitates its use in various formulations, including injectables and oral medications. Additionally, the stability of the hydrochloride salt under standard storage conditions makes it a reliable choice for both laboratory research and industrial-scale production.

Current research in the field of medicinal chemistry has highlighted the importance of amine derivatives in developing next-generation therapeutics. Compounds like (But-3-yn-1-yl)(methyl)amine hydrochloride are being investigated for their potential applications in treating neurological disorders, infectious diseases, and metabolic conditions. The unique combination of structural elements in this compound allows it to serve as a versatile scaffold for further chemical modifications, enabling researchers to fine-tune its biological activity.

The synthesis of (But-3-yn-1-yl)(methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These synthetic methods not only highlight the compound's complexity but also underscore its significance in modern organic synthesis.

In conclusion, (But-3-yn-1-yl)(methyl)amine hydrochloride (CAS No. 1258538-09-8) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for developing new drugs and exploring novel therapeutic strategies. As research continues to uncover new possibilities in drug discovery, this compound is poised to play a pivotal role in advancing medical science.